Cas no 55086-18-5 (2-(5-bromo-2-cyanophenyl)acetic acid)
2-(5-bromo-2-cyanophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2-cyanobenzeneacetic acid
- 2-(5-bromo-2-cyanophenyl)acetic acid
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- MDL: MFCD18390799
- Inchi: 1S/C9H6BrNO2/c10-8-2-1-6(5-11)7(3-8)4-9(12)13/h1-3H,4H2,(H,12,13)
- InChI Key: UNMJILWVOSRMMY-UHFFFAOYSA-N
- SMILES: C1=CC(C#N)=C(C=C1Br)CC(=O)O
2-(5-bromo-2-cyanophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8152496-1g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 1g |
$1086.0 | 2023-09-02 | |
| Enamine | EN300-8152496-5g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 5g |
$3147.0 | 2023-09-02 | |
| Enamine | EN300-8152496-10g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 10g |
$4667.0 | 2023-09-02 | |
| Enamine | EN300-8152496-0.05g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 0.05g |
$252.0 | 2023-09-02 | |
| Enamine | EN300-8152496-0.1g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 0.1g |
$376.0 | 2023-09-02 | |
| Enamine | EN300-8152496-0.25g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 0.25g |
$538.0 | 2023-09-02 | |
| Enamine | EN300-8152496-0.5g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 0.5g |
$847.0 | 2023-09-02 | |
| Enamine | EN300-8152496-1.0g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 1g |
$1086.0 | 2023-04-30 | |
| Enamine | EN300-8152496-2.5g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 2.5g |
$2127.0 | 2023-09-02 | |
| Enamine | EN300-8152496-5.0g |
2-(5-bromo-2-cyanophenyl)acetic acid |
55086-18-5 | 95% | 5g |
$3147.0 | 2023-04-30 |
2-(5-bromo-2-cyanophenyl)acetic acid Suppliers
2-(5-bromo-2-cyanophenyl)acetic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-(5-bromo-2-cyanophenyl)acetic acid
2-(5-Bromo-2-Cyanophenyl)Acetic Acid: A Comprehensive Overview
2-(5-Bromo-2-Cyanophenyl)Acetic Acid, identified by the CAS number 55086-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenyl ring substituted with bromine and cyano groups, connected to an acetic acid moiety, making it a versatile building block for various chemical reactions.
The synthesis of 2-(5-Bromo-2-Cyanophenyl)Acetic Acid typically involves multi-step processes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
In terms of applications, this compound has shown promise in the development of bioactive molecules. Studies have demonstrated its potential as a precursor for synthesizing pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in tumor progression.
Moreover, the compound's unique electronic properties make it a valuable component in the design of advanced materials. Its ability to form stable coordination complexes has led to its use in the development of sensors and catalysts. Recent research has highlighted its role in creating metal-organic frameworks (MOFs) with enhanced stability and selectivity for gas storage applications.
The structural versatility of 2-(5-Bromo-2-Cyanophenyl)Acetic Acid also lends itself to applications in agrochemicals. Its derivatives have been studied for their pesticidal properties, offering a potential alternative to conventional chemical pesticides that pose environmental risks. This has sparked interest among agricultural scientists seeking sustainable solutions for crop protection.
In conclusion, 2-(5-Bromo-2-Cyanophenyl)Acetic Acid (CAS No: 55086-18-5) stands as a pivotal molecule in contemporary chemical research. Its diverse applications span drug discovery, material science, and agriculture, driven by continuous innovations in synthetic methodologies and functionalization strategies. As research progresses, this compound is expected to unlock new possibilities across multiple industries, solidifying its position as a key player in modern chemistry.
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